Cas no 2228551-98-0 (2-(4,4-difluorocyclohexyl)oxirane)

• Product Name: 2-(4,4-difluorocyclohexyl)oxirane
• CAS No: 2228551-98-0
• MF: C₈H₁₂F₂O
• MW: 162.177089691162
• CID: 6399397
• PubChem ID: 165676623
• Update Time: 2025-08-04

2-(4,4-difluorocyclohexyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluorocyclohexyl)oxirane
• EN300-1952365
• 2228551-98-0

• Inchi： 1S/C8H12F2O/c9-8(10)3-1-6(2-4-8)7-5-11-7/h6-7H,1-5H2
• InChI Key： NSGWLRAOBVRYON-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)C1CO1)F

Computed Properties

• Exact Mass: 162.08562133g/mol
• Monoisotopic Mass: 162.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(4,4-difluorocyclohexyl)oxirane

2-(4,4-Difluorocyclohexyl)oxirane: A Comprehensive Overview

2-(4,4-Difluorocyclohexyl)oxirane (CAS No. 2228551-98-0) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound, characterized by its epoxide functionality and difluorocyclohexyl substituent, offers a range of potential applications due to its chemical structure and reactivity.

The epoxide group in 2-(4,4-difluorocyclohexyl)oxirane is a three-membered ring consisting of one oxygen atom and two carbon atoms. This structural feature imparts high reactivity to the molecule, making it an excellent precursor for various chemical transformations. The difluorocyclohexyl substituent, on the other hand, introduces fluorine atoms into the molecule, which can significantly influence its physical and chemical properties. Fluorine atoms are known for their strong electronegativity and unique electronic effects, which can enhance the stability and bioavailability of compounds in pharmaceutical applications.

In recent years, 2-(4,4-difluorocyclohexyl)oxirane has been extensively studied for its potential in the synthesis of advanced materials and pharmaceutical intermediates. One notable application is in the development of fluorinated polymers, which are used in various industries due to their excellent thermal stability, chemical resistance, and low surface energy. The epoxide functionality in this compound can be readily opened under mild conditions to form polymers with tailored properties.

In the context of pharmaceutical research, 2-(4,4-difluorocyclohexyl)oxirane has shown promise as a building block for the synthesis of fluorinated drugs. Fluorine atoms can improve the pharmacokinetic properties of drugs by enhancing their metabolic stability and bioavailability. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(4,4-difluorocyclohexyl)oxirane exhibited enhanced potency and reduced toxicity compared to their non-fluorinated counterparts.

The synthetic versatility of 2-(4,4-difluorocyclohexyl)oxirane is another key factor contributing to its significance in organic synthesis. The epoxide group can undergo a variety of reactions, including nucleophilic ring-opening reactions, which can be used to introduce different functional groups into the molecule. This flexibility allows chemists to tailor the properties of the final product for specific applications. For example, a study published in Tetrahedron Letters reported the use of 2-(4,4-difluorocyclohexyl)oxirane as a key intermediate in the synthesis of fluorinated amino acids, which have potential applications in protein engineering and drug design.

Beyond its synthetic utility, 2-(4,4-difluorocyclohexyl)oxirane has also been explored for its potential in catalysis. The unique electronic properties of the difluorocyclohexyl substituent make it an attractive ligand for transition metal catalysts. A recent study published in Catalysis Science & Technology demonstrated that complexes containing this ligand showed high catalytic activity and selectivity in various organic transformations, such as hydrogenation and C-H activation reactions.

In summary, 2-(4,4-difluorocyclohexyl)oxirane (CAS No. 2228551-98-0) is a multifaceted compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique combination of an epoxide group and a difluorocyclohexyl substituent provides it with high reactivity and tunable properties, making it an invaluable tool for chemists and researchers working in these fields. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow even further.